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Compound of Interest

Compound Name: Formyl-D-phenylglycine

Cat. No.: B083756

Essential Safety and Handling Guide for Formyl-D-
phenylglycine

Disclaimer: A specific Safety Data Sheet (SDS) for Formyl-D-phenylglycine is not readily
available. The following guidance is based on the hazard profile of structurally similar
compounds, such as other N-protected phenylglycine derivatives. These related compounds
are known to cause skin irritation, serious eye irritation, and potential respiratory tract irritation.
[1][2] It is imperative to handle Formyl-D-phenylglycine with care, assuming it presents similar
hazards. Always consult your institution's safety officer and the most current safety data before

commencing any work.

This guide provides essential safety protocols and logistical plans for researchers, scientists,
and drug development professionals handling Formyl-D-phenylglycine. Adherence to these
procedures is critical for ensuring personal safety and maintaining a secure laboratory
environment.

Personal Protective Equipment (PPE) Summary

The level of personal protective equipment required depends on the specific task being
performed and the associated risks of exposure. The following table summarizes the
recommended PPE for various laboratory operations involving Formyl-D-phenylglycine.
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Operational Scenario

Required PPE

Purpose

Storage and Transport

- Laboratory Coat- Safety
Glasses with Side Shields-

Nitrile Gloves

Protects against incidental
contact and spills during
movement of sealed

containers.

Weighing and Aliquoting
(Solid)

- Laboratory Coat- Chemical
Splash Goggles- Nitrile Gloves
(double-gloving
recommended)- Respiratory
Protection (N95 or higher, if

not in a fume hood)

Minimizes risk of inhaling
airborne particles and protects

against eye and skin contact.

Dissolving and Solution

Handling

- Laboratory Coat- Chemical

Splash Goggles- Nitrile Gloves

Protects against splashes and
direct skin/eye contact with the

solution.

Running Reactions

- Laboratory Coat- Chemical
Splash Goggles- Nitrile
Gloves- Face Shield (if splash
hazard is high)

Provides comprehensive
protection during active

chemical transformations.

Waste Disposal

- Laboratory Coat- Chemical
Splash Goggles- Nitrile
Gloves- Chemical-resistant

Apron (optional)

Ensures protection when
handling and consolidating

chemical waste.

Spill Cleanup

- Laboratory Coat- Chemical
Splash Goggles- Heavy-duty
Nitrile or Neoprene Gloves-
Respiratory Protection (as
needed)- Disposable Shoe

Covers (for large spills)

Offers enhanced protection
when managing unexpected

releases of the material.

Detailed Operational Protocols
Risk Assessment and Preparation
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Before handling Formyl-D-phenylglycine, a thorough risk assessment must be conducted.
This involves reviewing the known hazards of similar chemicals and planning the experiment to

minimize exposure.

Methodology:

Review Safety Data Sheets: Examine the SDS for closely related phenylglycine derivatives
to understand potential hazards, including irritation, and reactivity.[1]

« ldentify Exposure Risks: Determine the specific steps in your procedure where you might be
exposed to the solid or solutions of the compound (e.g., weighing, transferring, heating).

o Evaluate Engineering Controls: Whenever possible, handle solid Formyl-D-phenylglycine
in a certified chemical fume hood or a glove box to contain any dust.[3]

e Assemble PPE: Based on the table above, gather all necessary PPE before approaching the
work area.

e Locate Safety Equipment: Ensure that a safety shower, eyewash station, and fire
extinguisher are accessible and unobstructed.

Personal Protective Equipment: Donning and Doffing

Properly putting on and taking off PPE is crucial to prevent contamination.

Donning Sequence:

Lab Coat: Fasten completely.

Respiratory Protection (if required): Perform a seal check.

Eye and Face Protection: Put on safety goggles and a face shield if necessary.

Gloves: Don the first pair of nitrile gloves, pulling the cuffs over the sleeves of the lab coat. If

double-gloving, don the second pair over the first.

Doffing Sequence (to be performed in a designated area):
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e Gloves (Outer Pair if double-gloved): Peel off the first glove by pinching the cuff and turning it
inside out. Slide the ungloved finger under the cuff of the remaining glove and peel it off, so
the first glove is contained within the second. Dispose of immediately in the designated
waste container.

e Lab Coat: Unbutton and remove by rolling it down the arms, turning it inside out to contain
any contamination.

o Eye and Face Protection: Remove by handling the strap or earpieces.
» Respiratory Protection: Remove without touching the front of the respirator.
e Gloves (Inner Pair): Remove as described in step 1.

e Hand Hygiene: Wash hands thoroughly with soap and water.[1]

Safe Handling Workflow

The following diagram outlines the logical flow for safely handling Formyl-D-phenylglycine
from preparation to disposal.
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Caption: Workflow for Safe Handling of Formyl-D-phenylglycine.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b083756?utm_src=pdf-body-img
https://www.benchchem.com/product/b083756?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083756?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Disposal Plan

Proper disposal of chemical waste and contaminated materials is a critical component of
laboratory safety and environmental responsibility.

Chemical Waste Disposal:

e Solid Waste: Dispose of unused or waste Formyl-D-phenylglycine in a designated, sealed,
and clearly labeled hazardous waste container.

e Liquid Waste: Solutions containing Formyl-D-phenylglycine should be collected in a
labeled, sealed hazardous waste container. Do not pour down the drain.[1]

o Compatibility: Do not mix with incompatible waste streams. Formyl-D-phenylglycine is
incompatible with strong oxidizing agents.[1][4]

Contaminated PPE and Materials Disposal:

e Gloves, Weighing Papers, etc.: Any disposable materials that come into direct contact with
Formyl-D-phenylglycine should be considered contaminated.

o Disposal: Place all contaminated disposable items in a designated hazardous waste bag or
container for solid waste.

» Non-Disposable Equipment: Glassware and other reusable equipment should be
decontaminated by rinsing with an appropriate solvent, and the rinsate should be collected
as hazardous liquid waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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